molecular formula C12H8BrF2NO3S B8411061 3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide

3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide

Cat. No. B8411061
M. Wt: 364.16 g/mol
InChI Key: NCJUJOZKFWLFNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide is a useful research compound. Its molecular formula is C12H8BrF2NO3S and its molecular weight is 364.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Bromo-4-(2,4-difluorophenoxy)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H8BrF2NO3S

Molecular Weight

364.16 g/mol

IUPAC Name

3-bromo-4-(2,4-difluorophenoxy)benzenesulfonamide

InChI

InChI=1S/C12H8BrF2NO3S/c13-9-6-8(20(16,17)18)2-4-11(9)19-12-3-1-7(14)5-10(12)15/h1-6H,(H2,16,17,18)

InChI Key

NCJUJOZKFWLFNP-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=C(C=C(C=C2)S(=O)(=O)N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3-bromo-4-fluorobenzenesulfonamide (400 mg, 1.6 mmol) and 2,4-difluorophenol (228 mg, 1.76 mmol) in DMSO (16 ml) was treated with cesium carbonate (1 g, 3.2 mmol). The resulting mixture was heated to 120° C. for 20 min by microwave irridation (normal). The mixture was treated with water (100 ml) and extracted with EtOAc (3×50 ml). The combined organic extracts were washed with saturated bicarbonate solution (aq), dried over sodium sulfate, filtered and concentrated in vacuo to afford a tan solid. The solid was purified by silica gel chromatography (12 g ISCO, 30% EtOAc in hexanes 30 ml/min) to give the title compound (340 mg, 58%) as a tan solid LCMS (M−H)−=362.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
228 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
16 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Yield
58%

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